Cas no 61716-92-5 (1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-
• CAS No: 61716-92-5
• MF: C₉H₁₃N₅O₄
• MW: 255.230621099472
• CID: 468656
• PubChem ID: 71392936
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, N-(aminocarbonyl)-1-butyl-3-nitro-
• 1-butyl-N-carbamoyl-3-nitropyrazole-4-carboxamide
• 61716-92-5
• DTXSID40814724
• 1-Butyl-N-carbamoyl-3-nitro-1H-pyrazole-4-carboxamide

• Inchi： 1S/C9H13N5O4/c1-2-3-4-13-5-6(7(12-13)14(17)18)8(15)11-9(10)16/h5H,2-4H2,1H3,(H3,10,11,15,16)
• InChI Key： FTSMIMIFDBISFE-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=NN(C=1)CCCC)NC(N)=O

Computed Properties

• Exact Mass: 255.09689
• Monoisotopic Mass: 255.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 133.15